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Compound of Interest

Compound Name: SR3335

Cat. No.: B1682619 Get Quote

For researchers, scientists, and drug development professionals utilizing SR3335, ensuring its

proper disposal is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step logistical information for the safe handling and

disposal of this potent research compound. Adherence to these procedures is paramount to

mitigate risks and ensure compliance with safety regulations.

Chemical and Safety Data at a Glance
A summary of key quantitative data for SR3335 is presented below, offering a quick reference

for its physical and chemical properties.

Property Value Reference

Molecular Formula C₁₃H₉F₆NO₃S₂ [1]

Molecular Weight 405.3 g/mol [1]

Appearance Crystalline solid [2]

Solubility in Ethanol 33 mg/mL [2]

Solubility in DMSO 16 mg/mL [2]

Solubility in Dimethyl

Formamide (DMF)
20 mg/mL [2]

Storage Temperature -20°C [2]
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SR3335 Disposal Workflow
The following diagram outlines the procedural flow for the proper disposal of SR3335 waste.

SR3335 Disposal Workflow

Step 1: Waste Identification & Segregation

Step 2: Containerization

Step 3: Labeling

Step 4: Storage & Disposal

Identify SR3335 Waste
(Solid, Solutions, Contaminated Materials)

Segregate as Halogenated Organic Waste

Select a Designated, Compatible
Waste Container

Ensure Container is Leak-Proof
with a Secure Lid

Affix a Hazardous Waste Label

Clearly Write 'SR3335' and List
All Chemical Constituents

Store in a Designated Satellite
Accumulation Area

Arrange for Pickup by
Certified Hazardous Waste Disposal Service
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Caption: A flowchart illustrating the key stages for the safe disposal of SR3335 waste.

Detailed Disposal Protocol
The following step-by-step guide provides a detailed methodology for the safe disposal of

SR3335. This protocol is based on general best practices for handling halogenated organic

compounds in a laboratory setting.[3][4][5][6]

1. Personal Protective Equipment (PPE): Before handling SR3335, ensure appropriate PPE is

worn, including safety goggles, a lab coat, and chemical-resistant gloves.[4][6]

2. Waste Segregation:

Solid Waste: Unused or expired solid SR3335 should be collected as hazardous chemical

waste. Do not mix with non-hazardous waste.

Solutions: Solutions containing SR3335 should be disposed of as halogenated organic liquid

waste.[3][4][5] Do not pour down the drain.[4] Keep halogenated and non-halogenated

solvent waste in separate containers to minimize disposal costs.[3]

Contaminated Materials: Any materials, such as pipette tips, vials, or absorbent paper, that

are contaminated with SR3335 should be treated as hazardous waste and disposed of

accordingly.

3. Waste Container Requirements:

Use a designated, properly labeled, and chemically compatible waste container.[7][8]

The container must be in good condition, free from leaks, and have a secure, tight-fitting lid.

[7][9]

Ensure the container is not overfilled; a general guideline is to fill it to no more than 90%

capacity.

4. Labeling of Waste Containers:
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Immediately label the waste container with a hazardous waste tag.[3][10]

Clearly indicate the contents, including "SR3335" and the full names of any solvents or other

chemicals present in the waste mixture.[5] Avoid using chemical formulas or abbreviations.[5]

Include the name of the principal investigator, laboratory location, and the date of waste

accumulation.

5. Storage of Waste:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.[9]

Ensure the storage area is well-ventilated.[3]

Store incompatible waste types separately to prevent accidental reactions.[9]

6. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a certified hazardous waste disposal contractor.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety protocols and the material's Safety Data Sheet (SDS) before handling and disposing of

any chemical.[2] SR3335 is for research use only and not for human or veterinary use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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